Cas no 1804916-19-5 (Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate
• CAS No: 1804916-19-5
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4943973
• Update Time: 2025-05-22

Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H13NO4/c1-2-17-11(15)5-9-3-8(7-14)4-10(6-13)12(9)16/h3-4,14,16H,2,5,7H2,1H3
• InChI Key： KGKNESJHZKPBCD-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=C(C#N)C=C(CO)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 90.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate

Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate (CAS No. 1804916-19-5): A Versatile Intermediate in Modern Organic Synthesis

In the realm of organic chemistry, Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate (CAS No. 1804916-19-5) stands out as a multifaceted compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, hydroxy, and hydroxymethyl functional groups, serves as a pivotal building block for synthesizing complex molecules. Its unique structural features make it a sought-after intermediate in the development of bioactive compounds, aligning with the growing demand for sustainable and efficient synthetic methodologies.

The compound's phenylacetate backbone, combined with its hydroxy and cyano substituents, enables diverse reactivity patterns. Researchers leverage these properties to design novel derivatives for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Recent trends in green chemistry have further highlighted the importance of such intermediates, as they often reduce the need for harsh reagents or multi-step syntheses. This aligns with the broader industry shift toward eco-friendly synthesis and atom economy—topics frequently searched in academic and industrial circles.

One of the most compelling aspects of Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate is its role in heterocyclic chemistry. The cyano group can undergo cyclization reactions to form pyridine or pyrimidine cores, which are prevalent in FDA-approved drugs. Meanwhile, the hydroxymethyl moiety offers a handle for further functionalization, enabling the creation of prodrugs or biodegradable linkages—a hot topic in drug delivery systems. These attributes resonate with current searches for "biocompatible scaffolds" and "prodrug design strategies."

From an analytical perspective, the compound's polar functional groups make it amenable to modern chromatographic techniques like HPLC and UPLC, ensuring high purity for critical applications. Its stability under ambient conditions also addresses common industrial concerns about storage and handling—a frequently searched query among lab managers. Furthermore, its compatibility with microwave-assisted synthesis (a trending optimization method) positions it as a candidate for high-throughput screening platforms.

In agrochemical research, Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate has shown promise as a precursor for plant growth regulators and pest control agents. The hydroxy and cyano groups contribute to hydrogen bonding with biological targets, a feature explored in recent patents for eco-friendly pesticides. This ties into the surge in searches for "low-toxicity crop protectants" and "sustainable agriculture chemicals."

As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound's modular design allows systematic exploration of pharmacophores. Its electron-withdrawing cyano group and electron-donating hydroxy group create a push-pull effect, influencing electronic distribution in conjugated systems—a key consideration in material science applications like organic semiconductors. This dual utility in life sciences and materials research underscores its interdisciplinary relevance.

In conclusion, Ethyl 3-cyano-2-hydroxy-5-(hydroxymethyl)phenylacetate (CAS No. 1804916-19-5) exemplifies the convergence of synthetic versatility and practical applicability. Its alignment with trending topics—green chemistry, drug delivery, and sustainable agrochemicals—ensures its continued prominence in research pipelines. For laboratories seeking reliable intermediates with broad functionalization potential, this compound offers a compelling solution backed by robust chemical logic and contemporary demand.